(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2S)-4,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol

• CAS No.: 137252-15-4
• Product Name: (3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2S)-4,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol
• Molecular Formula: C27H48O5
• Molecular Weight: 452.7 g/mol
• IUPAC Name: (3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2S)-4,6-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol
• Standard InChI: InChI=1S/C27H48O5/c1-15(10-18(29)14-25(2,3)32)19-6-7-20-24-21(13-23(31)27(19,20)5)26(4)9-8-17(28)11-16(26)12-22(24)30/h15-24,28-32H,6-14H2,1-5H3/t15-,16+,17+,18?,19+,20-,21-,22+,23-,24-,26-,27+/m0/s1
• Standard InChIKey: OXSBBBPDYVCAKC-JJYOGPSPSA-N
• Isomeric SMILES: C[C@@H](CC(CC(C)(C)O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CC(CC(CC(C)(C)O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(CC(CC(C)(C)O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Physical Description: Solid
• Description: 5a-Cholestane-3a, 7a, 12a, 23, 25-pentol belongs to the class of organic compounds known as pentahydroxy bile acids, alcohols and derivatives. These are bile acids, alcohols or derivatives bearing five hydroxyl groups. 5a-Cholestane-3a, 7a, 12a, 23, 25-pentol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5a-Cholestane-3a, 7a, 12a, 23, 25-pentol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5a-cholestane-3a, 7a, 12a, 23, 25-pentol is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 5 beta-cholestane-3 alpha 7 alpha,12 alpha,23,25-pentol; cholestane-3,7,12,23,25-pentol
• PubChem Compound: 21252254
• Last Modified: Nov 11 2021